(E)-But-2-enedioic acid;6-methyl-11-(2-piperazin-1-ylethoxy)-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide
(E)-But-2-enedioic acid;6-methyl-11-(2-piperazin-1-ylethoxy)-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide
Brand Name:
Vulcanchem
CAS No.:
155444-13-6
VCID:
VC0129539
InChI:
InChI=1S/C20H25N3O3S.2C4H4O4/c1-22-18-8-4-2-6-16(18)20(26-15-14-23-12-10-21-11-13-23)17-7-3-5-9-19(17)27(22,24)25;2*5-3(6)1-2-4(7)8/h2-9,20-21H,10-15H2,1H3;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1+
SMILES:
CN1C2=CC=CC=C2C(C3=CC=CC=C3S1(=O)=O)OCCN4CCNCC4.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O
Molecular Formula:
C20H25N3O3S.C4H4O4
Molecular Weight:
619.6 g/mol
(E)-But-2-enedioic acid;6-methyl-11-(2-piperazin-1-ylethoxy)-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide
CAS No.: 155444-13-6
Main Products
VCID: VC0129539
Molecular Formula: C20H25N3O3S.C4H4O4
Molecular Weight: 619.6 g/mol
CAS No. | 155444-13-6 |
---|---|
Product Name | (E)-But-2-enedioic acid;6-methyl-11-(2-piperazin-1-ylethoxy)-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide |
Molecular Formula | C20H25N3O3S.C4H4O4 |
Molecular Weight | 619.6 g/mol |
IUPAC Name | (E)-but-2-enedioic acid;6-methyl-11-(2-piperazin-1-ylethoxy)-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide |
Standard InChI | InChI=1S/C20H25N3O3S.2C4H4O4/c1-22-18-8-4-2-6-16(18)20(26-15-14-23-12-10-21-11-13-23)17-7-3-5-9-19(17)27(22,24)25;2*5-3(6)1-2-4(7)8/h2-9,20-21H,10-15H2,1H3;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1+ |
Standard InChIKey | FOTPXIFZQCBAQM-LVEZLNDCSA-N |
Isomeric SMILES | CN1S(=O)(=O)C2=CC=CC=C2C(C3=CC=CC=C13)OCCN4CCNCC4.C(=C/C(=O)O)\C(=O)O.C(=C/C(=O)O)\C(=O)O |
SMILES | CN1C2=CC=CC=C2C(C3=CC=CC=C3S1(=O)=O)OCCN4CCNCC4.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O |
Canonical SMILES | CN1C2=CC=CC=C2C(C3=CC=CC=C3S1(=O)=O)OCCN4CCNCC4.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O |
Synonyms | Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-6-methyl-11-(2-(1-piperaziny l)ethoxy)-, 5,5-dioxide,(Z)-2-butenedioate (1:1) |
PubChem Compound | 6448959 |
Last Modified | Nov 11 2021 |
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